Cas no 19728-43-9 (Benzenethiol,2,4-bis(1,1-dimethylethyl)-)

Benzenethiol,2,4-bis(1,1-dimethylethyl)- structure
19728-43-9 structure
Product Name:Benzenethiol,2,4-bis(1,1-dimethylethyl)-
CAS No:19728-43-9
MF:C14H22S
MW:222.389482975006
CID:123724
PubChem ID:519681
Update Time:2025-04-18

Benzenethiol,2,4-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,2,4-bis(1,1-dimethylethyl)-
    • 2,4-Di-tert-butylbenzenethiol
    • 2,4-DI-TERT-BUTYLTHIOPHENOL
    • 2,4-Ditert-butylbenzenethiol
    • 2,4-Ditert-butylbenzenethiol #
    • SCHEMBL7086864
    • 19728-43-9
    • DTXSID40334114
    • FT-0610223
    • 2,4-di-t-butylthiophenol
    • ACJAQOIIEMFTGS-UHFFFAOYSA-N
    • Inchi: 1S/C14H22S/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6/h7-9,15H,1-6H3
    • InChI Key: ACJAQOIIEMFTGS-UHFFFAOYSA-N
    • SMILES: SC1=CC=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 222.14436
  • Monoisotopic Mass: 222.14422188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.4
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0

Benzenethiol,2,4-bis(1,1-dimethylethyl)- Security Information

  • Safety Term:S23;S24/25
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